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Introduction
The Anmeidan (安眠, translated as "Peaceful Sleep") formula is a traditional Chinese medicine

(TCM) preparation primarily utilized for its sedative, hypnotic, and anxiolytic properties. It is

traditionally used to nourish the heart, calm the spirit (Shen), and alleviate insomnia and

restlessness. This technical guide provides a comprehensive overview of the phytochemical

composition of the Anmeidan formula, detailing the known bioactive compounds, their

quantitative analysis, and the experimental protocols for their identification. Furthermore, it

elucidates the potential molecular mechanisms of action by visualizing key signaling pathways

modulated by the formula's constituents.

The core Anmeidan formula typically comprises a synergistic combination of several key herbs.

The most prominent of these is Ziziphi Spinosae Semen (Suan Zao Ren), which often acts as

the "emperor" herb in the formulation. It is commonly combined with "minister" and "assistant"

herbs such as Polygalae Radix (Yuan Zhi) and Poriae Sclerotium Pararadicis (Fu Shen).

Variations of the formula may also include Biotae Semen (Bai Zi Ren), Gardeniae Fructus (Zhi

Zi), and Glycyrrhizae Radix (Gan Cao) to enhance or modulate its therapeutic effects. This

guide will delve into the phytochemical profiles of these constituent herbs.

Phytochemical Composition
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The therapeutic effects of the Anmeidan formula are attributed to a complex interplay of various

phytochemicals from its constituent herbs. The primary classes of bioactive compounds include

flavonoids, saponins, alkaloids, triterpenoids, and iridoid glycosides.

Data Presentation: Quantitative Analysis of Key
Phytochemicals
The following tables summarize the quantitative data for key bioactive compounds found in the

primary herbs of the Anmeidan formula, as determined by various analytical methods such as

High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid

Chromatography-Mass Spectrometry (UPLC-MS).

Table 1: Quantitative Analysis of Phytochemicals in Ziziphi Spinosae Semen (Suan Zao Ren)

Compound
Class

Compound
Name

Concentration
Range (mg/g
of raw herb)

Analytical
Method

Reference

Flavonoids Spinosin 0.12 - 1.43 HPLC-ELSD [1]

6'''-

Feruloylspinosin

Varies, often

quantified with

Spinosin

HPLC-ELSD [2]

Saponins Jujuboside A 0.08 - 0.91 HPLC-ELSD [1]

Jujuboside B 0.07 - 0.99 HPLC-ELSD [1]

Table 2: Quantitative Analysis of Phytochemicals in Polygalae Radix (Yuan Zhi)
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Compound
Class

Compound
Name

Concentration
Range (% of
total saponins
or extract)

Analytical
Method

Reference

Saponins Tenuifolin

Major component

of saponin

fraction

UPLC-QTOF-MS [3]

Onjisaponins Varies UPLC-QTOF-MS [3]

Oligosaccharide

Esters
Sibiricose A5 Varies UPLC-QTOF-MS [4]

Sibiricose A6 Varies UPLC-QTOF-MS [4]

3,6'-disinapoyl

sucrose (DISS)
Varies UPLC-QTOF-MS [4]

Table 3: Quantitative Analysis of Phytochemicals in Poriae Sclerotium Pararadicis (Fu Shen)

Compound
Class

Compound
Name

Concentration
Range (mg/g
of raw herb)

Analytical
Method

Reference

Triterpenoids Pachymic acid

~0.61 (in

fermented

mycelia)

HPLC-QTOF-

MS/MS
[5]

Dehydropachymi

c acid

~1.07 (in

fermented

mycelia)

HPLC-QTOF-

MS/MS
[5]

Poricoic acid A Varies
HPLC-QTOF-

MS/MS
[5]

Dehydroeburicoi

c acid
Varies

HPLC-QTOF-

MS/MS
[5]

Table 4: Quantitative Analysis of Phytochemicals in Gardeniae Fructus (Zhi Zi)
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Compound
Class

Compound
Name

Concentration
Range (mg/g
of raw herb)

Analytical
Method

Reference

Iridoid

Glycosides
Geniposide 37.92 - 72.22 HPLC [3]

Gardenoside Varies HPLC [6]

Crocins Crocin-1 Varies HPLC [6]

Crocin-2 Varies HPLC [6]

Table 5: Qualitative Phytochemical Profile of Biotae Semen (Bai Zi Ren)

Compound Class Key Compounds

Flavonoids Present

Saponins Present

Terpenoids a-cedrol, platydiol

Fatty Acids Oleic acid

Table 6: Quantitative Analysis of Phytochemicals in Glycyrrhizae Radix (Gan Cao)

Compound
Class

Compound
Name

Concentration
Range (µg/mL
in extract)

Analytical
Method

Reference

Triterpenoid

Saponins
Glycyrrhizic acid 0.19 - 4.75 RP-HPLC [7]

Flavonoids Glabridin 0.10 - 5.03 RP-HPLC [7]

Liquiritin Varies 1H-qNMR [8]

Isoliquiritin Varies 1H-qNMR [8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.frontiersin.org/journals/psychiatry/articles/10.3389/fpsyt.2021.688703/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC8956048/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8956048/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8956048/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8719339/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8719339/
https://pubmed.ncbi.nlm.nih.gov/31108794/
https://pubmed.ncbi.nlm.nih.gov/31108794/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following sections detail generalized experimental protocols for the extraction and

phytochemical analysis of the Anmeidan formula, based on methodologies cited in the

literature.

Protocol 1: General Extraction of Bioactive Compounds
This protocol describes a standard solvent extraction method for obtaining a broad spectrum of

phytochemicals from the herbal components of the Anmeidan formula.

Preparation of Herbal Material:

Obtain dried, authenticated raw herbs of Ziziphi Spinosae Semen, Polygalae Radix,

Poriae Sclerotium Pararadicis, and other formula constituents.

Grind each herb into a coarse powder (approximately 40-60 mesh).

Accurately weigh the powdered herbs according to the desired formula ratio.

Solvent Extraction:

Place the herbal powder mixture into a round-bottom flask.

Add 70% ethanol at a solid-to-liquid ratio of 1:10 (w/v).

Perform heat-reflux extraction for 2 hours.

Filter the extract through gauze and then filter paper.

Repeat the extraction process on the residue with fresh solvent for 1.5 hours.

Combine the filtrates.

Concentration and Drying:

Concentrate the combined filtrate under reduced pressure using a rotary evaporator at

60°C until the ethanol is removed.
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Lyophilize (freeze-dry) the concentrated aqueous extract to obtain a dry powder.

Store the dried extract in a desiccator at 4°C for subsequent analysis.

Protocol 2: HPLC-DAD Analysis for Flavonoids and
Saponins
This protocol outlines a High-Performance Liquid Chromatography with Diode-Array Detection

(HPLC-DAD) method for the simultaneous quantification of major flavonoids and saponins.

Preparation of Standard and Sample Solutions:

Standard Solutions: Accurately weigh reference standards of spinosin, 6'''-feruloylspinosin,

jujuboside A, and jujuboside B. Dissolve in methanol to prepare individual stock solutions

of known concentrations. Prepare a series of mixed standard solutions by serial dilution for

calibration curves.

Sample Solution: Accurately weigh the dried extract powder, dissolve in methanol, and

sonicate for 30 minutes. Filter the solution through a 0.45 µm membrane filter before

injection.

Chromatographic Conditions:

HPLC System: An Agilent 1260 series or equivalent with a DAD detector.

Column: A C18 reversed-phase column (e.g., 4.6 mm × 250 mm, 5 µm).

Mobile Phase: A gradient elution system consisting of (A) acetonitrile and (B) water

containing 0.1% phosphoric acid.

Gradient Program (example): 0-20 min, 15-25% A; 20-40 min, 25-35% A; 40-60 min, 35-

50% A.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 254 nm for saponins and 335 nm for flavonoids.
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Injection Volume: 10 µL.

Data Analysis:

Identify the peaks in the sample chromatogram by comparing the retention times with

those of the reference standards.

Construct calibration curves for each standard by plotting peak area against concentration.

Quantify the compounds in the sample by interpolating their peak areas on the respective

calibration curves.

Mandatory Visualization: Signaling Pathways and
Experimental Workflow
The sedative-hypnotic and neuroprotective effects of the Anmeidan formula are believed to be

mediated through the modulation of several key signaling pathways. The primary mechanisms

involve the enhancement of the GABAergic system and regulation of the serotonergic system,

as well as the inhibition of neuroinflammatory pathways.
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Caption: GABAergic and Serotonergic Modulation by Anmeidan Phytochemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1206983#phytochemical-composition-of-the-
anmeidan-herbal-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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